Cas no 461383-68-6 (2,3-dihydro-2-(2-propen-1-yl)-1H-Isoindol-1-one)

• Product Name: 2,3-dihydro-2-(2-propen-1-yl)-1H-Isoindol-1-one
• CAS No: 461383-68-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1112682
• PubChem ID: 11171254
• Update Time: 2025-04-20

2,3-dihydro-2-(2-propen-1-yl)-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-(2-propen-1-yl)-1H-Isoindol-1-one
• 461383-68-6
• 2-allylisoindolinone
• DB-202771
• SCHEMBL8227830
• 2-Allyl-2,3-dihydro-isoindol-1-one

• Inchi： 1S/C11H11NO/c1-2-7-12-8-9-5-3-4-6-10(9)11(12)13/h2-6H,1,7-8H2
• InChI Key： LKQPYSXEXNZFPK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CN1CC=C

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų